1-(5-bromo-2-methoxybenzyl)-4-(4-fluorophenyl)piperazine

• IUPAC Name: 1-[(5-bromo-2-methoxyphenyl)methyl]-4-(4-fluorophenyl)piperazine
• InChI: InChI=1S/C18H20BrFN2O/c1-23-18-7-2-15(19)12-14(18)13-21-8-10-22(11-9-21)17-5-3-16(20)4-6-17/h2-7,12H,8-11,13H2,1H3
• InChI Key: ODXKMNKWPILOGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)CN2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C18H20BrFN2O
• Molecular Weight: 379.3 g/mol

Description

1-(5-bromo-2-methoxybenzyl)-4-(4-fluorophenyl)piperazine, also known as BFP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BFP belongs to the class of piperazine derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-(5-bromo-2-methoxybenzyl)-4-(4-fluorophenyl)piperazine is not fully understood. However, it is believed to act as a serotonin receptor agonist and a dopamine receptor antagonist. This compound has been found to bind to the 5-HT1A and 5-HT2A receptors, which are involved in regulating mood and anxiety. This compound also binds to the D2 receptor, which is involved in regulating dopamine levels in the brain.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to increase serotonin and dopamine levels in the brain, which may contribute to its antidepressant and anxiolytic effects. This compound has also been found to increase the expression of neurotrophic factors such as brain-derived neurotrophic factor (BDNF), which may be responsible for its neuroprotective effects.

Advantages and Limitations for Lab Experiments

1-(5-bromo-2-methoxybenzyl)-4-(4-fluorophenyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential therapeutic applications. However, there are also some limitations to using this compound in lab experiments. This compound has a relatively short half-life, which may make it difficult to study its long-term effects. In addition, this compound has been found to have some side effects, such as sedation and hypothermia, which may complicate experiments.

Future Directions

There are several future directions for research on 1-(5-bromo-2-methoxybenzyl)-4-(4-fluorophenyl)piperazine. One area of research is investigating its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of research is investigating its potential use in the treatment of drug addiction and withdrawal symptoms. Additionally, more research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects.

Synthesis Methods

The synthesis of 1-(5-bromo-2-methoxybenzyl)-4-(4-fluorophenyl)piperazine involves the reaction between 5-bromo-2-methoxybenzyl chloride and 4-fluorophenylpiperazine in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide. The product is then purified using column chromatography or recrystallization. The yield of the reaction is typically around 50-60%.

Scientific Research Applications

1-(5-bromo-2-methoxybenzyl)-4-(4-fluorophenyl)piperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit antidepressant, anxiolytic, and antipsychotic effects in animal models. This compound has also been investigated for its potential use in the treatment of drug addiction and withdrawal symptoms. In addition, this compound has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.